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Compound of Interest

Compound Name: Allyl cyclohexyloxyacetate

Cat. No.: B1266723

An In-depth Technical Guide to the Health and Safety of Allyl Cyclohexyloxyacetate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the health and safety information
currently available for Allyl cyclohexyloxyacetate (CAS No. 68901-15-5). This fragrance
ingredient is a colorless to pale yellowish liquid with a distinct fruity, herbal, and green odor.[1]
Due to a lack of extensive direct toxicological data for Allyl cyclohexyloxyacetate, its safety
assessment heavily relies on the principle of read-across from structurally and metabolically
similar compounds, primarily Allyl cyclohexanepropionate (CAS No. 2705-87-5). This guide
synthesizes the available data on its physicochemical properties, toxicological profile, handling
and storage recommendations, and emergency procedures. All quantitative data are presented
in structured tables for clarity, and key experimental methodologies are detailed. A logical
diagram illustrating the read-across justification for toxicological data is also provided.

Physicochemical and General Information

A summary of the key physicochemical properties of Allyl cyclohexyloxyacetate is presented
in Table 1. This information is critical for understanding its potential for exposure and for
developing appropriate handling procedures.

Table 1: Physicochemical Properties of Allyl Cyclohexyloxyacetate
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Property Value Source
Molecular Formula C11H1803 PubChem
Molecular Weight 198.26 g/mol PubChem|[2]
CAS Number 68901-15-5 ChemicalBook][1]
Colorless to pale yellowish )
Appearance o ChemicalBook][1]
liquid
Strong, fruity, herbal, green, _
Odor o ChemicalBook][1]
reminiscent of galbanum
Boiling Point >100°C ChemicalBook][1]
Flash Point >100°C ChemicalBook][1]
Water Solubility 1.655 g/L at 20°C ChemicalBook[1]
LogP 2.8 at24.7°C ChemicalBook][1]

Toxicological Profile

The toxicological assessment of Allyl cyclohexyloxyacetate is largely based on data from
analogue compounds due to the limited availability of direct experimental studies.[3][4] The
primary analogue used for read-across is Allyl cyclohexanepropionate. The justification for this
approach is based on structural similarity, shared metabolic pathways where these esters are
hydrolyzed to allyl alcohol and the corresponding carboxylic acids, and comparable
physicochemical properties.

Table 2: Summary of Toxicological Endpoints for Allyl cyclohexyloxyacetate and its
Analogues
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Toxicological Endpoint

Result/Conclusion

Basis of Evidence

Acute Oral Toxicity

Harmful if swallowed (GHS

Category 4)

GHS Classification[2]

Acute Dermal Toxicity

No data available for Allyl
cyclohexyloxyacetate. Allyl
cyclohexanepropionate has an
LD50 of 1600 mg/kg (rabbit).

Read-across from Allyl

cyclohexanepropionate

Skin Corrosion/Irritation

Causes skin irritation (GHS

Category 2)

GHS Classification[2]

Serious Eye Damage/Irritation

No data available.

Respiratory or Skin

Sensitization

May cause an allergic skin

reaction.[5]

QSAR modeling and read-
across from Allyl

cyclohexanepropionate.[4][5]

Germ Cell Mutagenicity

Not expected to be genotoxic.

[3]4]

Read-across from Allyl
cyclohexanepropionate (Ames

test, in vitro micronucleus test).

[4]16]

Carcinogenicity

No component is identified as
a probable, possible, or
confirmed human carcinogen
by IARC.[5]

IARC classification[5]

Reproductive Toxicity

Not expected to be a
reproductive toxicant at current

exposure levels.

Read-across from Allyl

cyclohexanepropionate.[4]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.[5]

MSDS Information[5]

Specific Target Organ Toxicity
(Repeated Exposure)

Not expected to be a
significant hazard at current

exposure levels.

Read-across from Allyl

(cyclohexyloxy)acetate.[4]

Aspiration Hazard

No data available.
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Experimental Protocols

Detailed methodologies for the key toxicological assessments, based on OECD guidelines and
read-across data, are provided below.

Repeated Dose Oral Toxicity (bhased on OECD Guideline
407)

The repeated dose 28-day oral toxicity study for the analogue compound, Allyl
cyclohexanepropionate, was conducted following a protocol similar to OECD Guideline 407.

o Test System: Wistar rats.
» Administration: Daily oral gavage for 28 consecutive days.
o Dose Groups: A control group and at least three dose levels of the test substance.

o Observations: Daily clinical observations for signs of toxicity. Body weight and food
consumption are measured weekly.

» Clinical Pathology: At the end of the study, blood samples are collected for hematology and
clinical biochemistry analysis.

o Pathology: All animals are subjected to a full necropsy. Organs are weighed, and tissues are
preserved for histopathological examination.

o Endpoint: The No Observed Adverse Effect Level (NOAEL) is determined based on the study
findings. For Allyl (cyclohexyloxy)acetate, a derived NOAEL of 32 mg/kg/day was established
from a read-across study.[4]

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test - based on OECD Guideline 471)

An Ames test was conducted on Allyl (cyclohexyloxy)acetate to assess its potential for gene
mutations.
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o Test System:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and
Escherichia coli strain WP2 uvrA.

e Method: The test was performed with and without metabolic activation (S9 mix). The
substance was tested at a range of concentrations.

» Endpoint: A substance is considered mutagenic if it causes a dose-dependent, reproducible
increase in the number of revertant colonies. Allyl (cyclohexyloxy)acetate was found to be
non-mutagenic in this assay.[3]

Genotoxicity: In Vitro Mammalian Cell Micronucleus Test
(based on OECD Guideline 487)

The clastogenic potential of the analogue, Allyl cyclohexanepropionate, was evaluated using an
in vitro micronucleus test.

e Test System: Human peripheral blood lymphocytes.

* Method: Cells were exposed to the test substance at various concentrations, both with and
without metabolic activation.

o Endpoint: The frequency of micronucleated cells was determined. A significant, dose-
dependent increase in micronucleated cells indicates clastogenic activity. Allyl
cyclohexanepropionate was considered non-clastogenic in this test.[6]

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information.

Table 3: GHS Hazard Classification for Allyl cyclohexyloxyacetate
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Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Hazardous to the Aquatic ] o
) H410: Very toxic to aquatic life
Environment, Long-Term 1 _ _
with long lasting effects[2]
Hazard

Handling, Storage, and Emergency Procedures
Handling

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety glasses with side shields, and a lab coat.[5]

o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapors.[5]
¢ Avoid contact with skin and eyes.[5]

e Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[5]

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty
of water for at least 15 minutes. Seek medical attention if irritation persists.[5]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Seek medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]
o Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Visualizations
Read-Across Justification for Toxicological Data

The following diagram illustrates the logical relationship for using read-across data from
analogue compounds to assess the safety of Allyl cyclohexyloxyacetate.
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Caption: Read-across justification for Allyl cyclohexyloxyacetate.

Safe Handling Workflow

The following diagram outlines a workflow for the safe handling of Allyl cyclohexyloxyacetate
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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